N-[2-(cyclohex-1-en-1-yl)ethyl]-5-methylfuran-2-carboxamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-5-methylfuran-2-carboxamide
• InChI: InChI=1S/C14H19NO2/c1-11-7-8-13(17-11)14(16)15-10-9-12-5-3-2-4-6-12/h5,7-8H,2-4,6,9-10H2,1H3,(H,15,16)
• InChI Key: WSEBUKHTUWACJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)NCCC2=CCCCC2
• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol

Description

N-[2-(cyclohex-1-en-1-yl)ethyl]-5-methylfuran-2-carboxamide is an organic compound with a unique structure that combines a cyclohexene ring, an ethyl chain, and a furan ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(cyclohex-1-en-1-yl)ethyl]-5-methylfuran-2-carboxamide typically involves the reaction of 2-(1-cyclohexenyl)ethylamine with 5-methylfuran-2-carboxylic acid. The reaction is carried out under controlled conditions, often using a catalyst to facilitate the formation of the amide bond. The reaction mixture is usually heated to a specific temperature and maintained for a certain period to ensure complete conversion .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as crystallization or chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

N-[2-(cyclohex-1-en-1-yl)ethyl]-5-methylfuran-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like halides, amines, and thiols can be used under basic or acidic conditions.

Major Products Formed

Oxidation: Ketones, carboxylic acids.

Reduction: Alcohols, amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-[2-(cyclohex-1-en-1-yl)ethyl]-5-methylfuran-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects, including its role as an analgesic or anti-cancer agent.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-[2-(cyclohex-1-en-1-yl)ethyl]-5-methylfuran-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammation or cancer progression, thereby exerting its therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

• N-[2-(1-cyclohexen-1-yl)ethyl]-4-methoxybenzeneacetamide
• Cyclohex-2-en-1-one
• 2-(1-cyclohexenyl)cyclohexanone

Uniqueness

N-[2-(cyclohex-1-en-1-yl)ethyl]-5-methylfuran-2-carboxamide is unique due to its combination of a cyclohexene ring and a furan ring, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit enhanced stability, reactivity, or bioactivity, making it a valuable compound for various applications .